Cas no 89826-76-6 (3-(Acetyloxy)-2-acetamidopropanoic acid)

• Product Name: 3-(Acetyloxy)-2-acetamidopropanoic acid
• CAS No: 89826-76-6
• MF: C₇H₁₁NO₅
• MW: 189.165942430496
• MDL: MFCD20639014
• CID: 5611592
• PubChem ID: 19101037
• Update Time: 2025-08-05

3-(Acetyloxy)-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-8131273
• 3-(acetyloxy)-2-acetamidopropanoic acid
• SCHEMBL4577400
• 89826-76-6
• 3-(Acetyloxy)-2-acetamidopropanoic acid

• MDL： MFCD20639014
• Inchi： 1S/C7H11NO5/c1-4(9)8-6(7(11)12)3-13-5(2)10/h6H,3H2,1-2H3,(H,8,9)(H,11,12)
• InChI Key： PTARIFVUPQMDHN-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 189.06372245g/mol
• Monoisotopic Mass: 189.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(Acetyloxy)-2-acetamidopropanoic acid

3-(Acetyloxy)-2-acetamidopropanoic Acid: A Comprehensive Overview

3-(Acetyloxy)-2-acetamidopropanoic acid, also known by its CAS number 89826-76-6, is a compound of significant interest in the fields of organic chemistry and biochemistry. This molecule, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development, biochemical research, and material science. The compound's name itself highlights its structural features: the presence of an acetyloxy group at the third position and an acetamido group at the second position on a propanoic acid backbone. These functional groups contribute to its chemical reactivity and biological activity.

The synthesis of 3-(Acetyloxy)-2-acetamidopropanoic acid involves a series of carefully controlled reactions, often utilizing protective group strategies to ensure the desired stereochemistry and regioselectivity. Recent advancements in synthetic chemistry have enabled more efficient routes to this compound, leveraging catalytic asymmetric synthesis and green chemistry principles. These methods not only enhance yield but also reduce environmental impact, aligning with current trends in sustainable chemical production.

From a structural perspective, the molecule's propanoic acid backbone serves as a versatile platform for further modification. The acetyloxy group introduces hydrophilic properties, while the acetamido group adds amide functionality, which is known for its ability to participate in hydrogen bonding. This combination makes the compound suitable for applications requiring both hydrophilic and hydrophobic interactions, such as in drug delivery systems or as a building block for more complex molecules.

Recent studies have explored the biological activity of 3-(Acetyloxy)-2-acetamidopropanoic acid, particularly its potential as a precursor for bioactive compounds. For instance, researchers have investigated its role in enzyme inhibition and its ability to modulate cellular signaling pathways. These findings suggest that the compound could serve as a lead molecule in the development of novel therapeutic agents targeting various diseases, including inflammatory disorders and neurodegenerative conditions.

In addition to its biological applications, 3-(Acetyloxy)-2-acetamidopropanoic acid has shown promise in materials science. Its functional groups enable it to act as a linker or cross-linking agent in polymer synthesis, potentially leading to new materials with tailored mechanical and chemical properties. This versatility underscores the compound's importance across multiple disciplines.

The growing interest in 3-(Acetyloxy)-2-acetamidopropanoic acid is reflected in the increasing number of research publications focusing on its synthesis, characterization, and applications. Collaborative efforts between academic institutions and industry have further accelerated advancements in this area, paving the way for innovative solutions in medicine and materials science.

In conclusion, 3-(Acetyloxy)-2-acetamidopropanoic acid, with its unique structure and diverse functional groups, continues to be a focal point for scientific exploration. As research progresses, this compound is expected to unlock new possibilities in drug discovery, biochemical research, and material innovation.